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Compound of Interest

Compound Name: 1,2-Dibromo-3,3-dimethylbutane

Cat. No.: B1595081 Get Quote

Technical Guide: Physical Properties of 1,2-
Dibromo-3,3-dimethylbutane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,2-
Dibromo-3,3-dimethylbutane, a halogenated hydrocarbon utilized as a versatile building block

in organic synthesis. The information contained herein is intended to support research and

development activities in the pharmaceutical, agrochemical, and specialty chemical sectors.

Core Physical Properties
1,2-Dibromo-3,3-dimethylbutane (CAS No. 640-21-1) is a colorless liquid. Its molecular

structure lends itself to a variety of chemical transformations, making it a valuable intermediate

in the synthesis of more complex organic molecules.

Quantitative Data Summary
The following table summarizes the key physical properties of 1,2-Dibromo-3,3-
dimethylbutane.
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Physical Property Value Conditions

Boiling Point 73 °C at 3 mm Hg[1][2][3]

85 °C at 12 Torr

225.566 °C at 760 mmHg (Calculated)[4]

Density 1.61 g/mL at 25 °C[1][2][3]

1.620 g/cm³ at 27 °C

1.58 g/cm³ (Calculated)[4]

Molecular Weight 243.97 g/mol

Molecular Formula C₆H₁₂Br₂

Experimental Protocols
The accurate determination of physical properties is crucial for the successful implementation

of a compound in synthetic workflows. The following sections detail generalized experimental

methodologies for determining the boiling point and density of bromoalkanes like 1,2-Dibromo-
3,3-dimethylbutane.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially for small sample quantities, the following

methods are commonly employed.

Micro-Boiling Point Determination using a Thiele Tube:

This method is suitable for small sample volumes.

Sample Preparation: A few milliliters of 1,2-Dibromo-3,3-dimethylbutane are placed in a

small test tube. A capillary tube, sealed at one end, is inverted and placed within the test

tube.
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Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then immersed in a Thiele tube containing a

high-boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated, which ensures uniform heating of

the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady stream of bubbles is observed.

Measurement: The heat source is then removed. The temperature at which the bubbling

stops and the liquid begins to be drawn into the capillary tube is recorded as the boiling

point.

Boiling Point Determination by Distillation:

For larger sample volumes, distillation provides a highly accurate measure of the boiling point.

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. The thermometer

bulb should be positioned just below the side arm leading to the condenser to accurately

measure the temperature of the vapor.

Procedure: The sample of 1,2-Dibromo-3,3-dimethylbutane, along with a few boiling chips,

is placed in the round-bottom flask and heated.

Measurement: As the liquid boils, the vapor rises, and the temperature on the thermometer

will increase and then stabilize. The constant temperature observed during the collection of

the main fraction of the distillate is recorded as the boiling point.

Density Determination
Density is an intrinsic property defined as the mass of a substance per unit volume.

Direct Measurement:

This method is straightforward for liquid samples.
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Volume Measurement: A precise volume of 1,2-Dibromo-3,3-dimethylbutane is measured

using a calibrated volumetric pipette or a graduated cylinder.

Mass Measurement: The mass of an empty, dry container (e.g., a beaker or vial) is

determined using an analytical balance. The measured volume of the liquid is then

transferred to the container, and the total mass is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the total mass. The density is then calculated by dividing the mass of the

liquid by its volume.

Synthesis Workflow
1,2-Dibromo-3,3-dimethylbutane can be synthesized from 3,3-Dimethyl-1-butene. The

following diagram illustrates the logical relationship in this synthesis.

3,3-Dimethyl-1-butene

Addition Reaction

Bromine (Br₂)

1,2-Dibromo-3,3-dimethylbutane

Yields

Click to download full resolution via product page

Caption: Synthesis of 1,2-Dibromo-3,3-dimethylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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